Cas no 1805543-19-4 (4-(Difluoromethyl)-2-hydroxy-6-iodopyridine-3-sulfonyl chloride)

• Product Name: 4-(Difluoromethyl)-2-hydroxy-6-iodopyridine-3-sulfonyl chloride
• CAS No: 1805543-19-4
• MF: C₆H₃ClF₂INO₃S
• MW: 369.5121986866
• CID: 4887416
• Update Time: 2025-05-19

4-(Difluoromethyl)-2-hydroxy-6-iodopyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-hydroxy-6-iodopyridine-3-sulfonyl chloride

• Inchi： 1S/C6H3ClF2INO3S/c7-15(13,14)4-2(5(8)9)1-3(10)11-6(4)12/h1,5H,(H,11,12)
• InChI Key： PDPXADYPLHIRPF-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=C(C(N1)=O)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 465
• XLogP3: 1.3
• Topological Polar Surface Area: 71.6

Additional information on 4-(Difluoromethyl)-2-hydroxy-6-iodopyridine-3-sulfonyl chloride

Introduction to 4-(Difluoromethyl)-2-hydroxy-6-iodopyridine-3-sulfonyl Chloride (CAS No. 1805543-19-4)

4-(Difluoromethyl)-2-hydroxy-6-iodopyridine-3-sulfonyl chloride (CAS No. 1805543-19-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, including a difluoromethyl group, a hydroxy moiety, and an iodopyridine core, along with a sulfonyl chloride functional group, makes it a versatile intermediate in the synthesis of various biologically active molecules. The presence of these distinct chemical functionalities imparts distinct reactivity and potential applications in drug discovery and development.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This substitution pattern is frequently employed in the design of small-molecule inhibitors and therapeutic agents, where it can improve pharmacokinetic properties such as bioavailability and duration of action. The hydroxy group provides another layer of reactivity, allowing for further functionalization through esterification, etherification, or oxidation pathways. These modifications are crucial for tailoring the compound’s solubility, lipophilicity, and overall pharmacological profile.

The iodopyridine core serves as an important scaffold in medicinal chemistry, offering opportunities for cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the synthesis of novel heterocyclic compounds with potential therapeutic applications. Additionally, the sulfonyl chloride functionality is a well-known electrophile that readily reacts with nucleophiles to form sulfonamides, sulfones, or other derivatives. Such transformations are widely utilized in the development of pharmaceuticals, agrochemicals, and materials science.

In recent years, 4-(Difluoromethyl)-2-hydroxy-6-iodopyridine-3-sulfonyl chloride has been explored in several cutting-edge research studies aimed at developing innovative therapeutic strategies. For instance, researchers have leveraged its structural framework to design potent inhibitors targeting enzymes involved in inflammatory pathways. The compound’s ability to undergo selective modifications has allowed scientists to fine-tune its interactions with biological targets, leading to the discovery of molecules with improved efficacy and reduced side effects.

Moreover, the growing interest in iodopyridine derivatives has been fueled by their potential applications in radiopharmaceuticals. The iodine atom can be readily incorporated into radioactive isotopes for diagnostic imaging or therapeutic purposes. This capability has opened new avenues for nuclear medicine research, where compounds like 4-(Difluoromethyl)-2-hydroxy-6-iodopyridine-3-sulfonyl chloride could serve as precursors for radiolabeled probes used in positron emission tomography (PET) scans or other imaging modalities.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic utility. Key steps typically include halogenation reactions at the pyridine ring followed by sulfonylation with chlorosulfonic acid or equivalent reagents. The introduction of the difluoromethyl group often requires specialized methodologies such as electrophilic fluorination or metal-catalyzed cross-coupling reactions. These synthetic strategies underscore the compound’s complexity and the expertise required to produce it in high purity for downstream applications.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in evaluating the binding properties of 4-(Difluoromethyl)-2-hydroxy-6-iodopyridine-3-sulfonyl chloride to various biological targets. These studies have revealed promising interactions with enzymes such as kinases and proteases, which are implicated in diseases ranging from cancer to autoimmune disorders. By understanding these interactions at a molecular level, researchers can optimize the compound’s structure to enhance its therapeutic potential.

The compound’s role in drug discovery extends beyond mere intermediacy; it also serves as a building block for libraries of diverse molecules designed through combinatorial chemistry approaches. Such libraries are screened systematically to identify lead compounds with desirable pharmacological profiles. The structural diversity provided by modifications at different positions on the pyridine scaffold allows for rapid exploration of chemical space, accelerating the drug development pipeline.

In conclusion,4-(Difluoromethyl)-2-hydroxy-6-iodopyridine-3-sulfonyl chloride (CAS No. 1805543-19-4) represents a valuable asset in synthetic organic chemistry and medicinal research. Its unique combination of functional groups enables a wide range of chemical transformations that are essential for developing novel therapeutics. As advancements continue to emerge from interdisciplinary collaborations between chemists and biologists,this compound will likely remain at the forefront of innovation in drug discovery, offering new opportunities for addressing unmet medical needs.